Cancer/testis antigen 1 (91-101)
Description
Cancer/testis antigen 1; NY-ESO-1
Scientific Research Applications
Cancer Immunotherapy
- Antigen-Specific Cancer Vaccines : CTA1 antigens are immunogenic and highly restricted to tumors, leading to the development of antigen-specific cancer vaccines. Clinical trials with MAGE-A and NY-ESO-1, which are part of CTA1 antigens, are ongoing (Scanlan et al., 2002).
- Immunogenic Tumor Antigens : NY-ESO-1, part of the CTA1 family, has been a rapidly progressing immunotherapy candidate, tested in various clinical trials due to its capacity to elicit spontaneous antibody and T-cell responses in cancer patients (Gnjatic et al., 2006).
Diagnostic Applications
- Expression in Various Cancers : CTA1 antigens, such as KU-CT-1, are expressed in a range of cancers including pancreatic, lung, and endometrial cancers, making them potential candidates for diagnostic applications (Okada et al., 2006).
Research and Screening
- Expression Analysis in Melanoma and Sarcoma : Studies have utilized high-throughput expression analysis to identify genes in melanoma and soft tissue sarcoma displaying a CTA1 expression profile, aiding in the discovery of candidate targets for T cell immunity (Segal et al., 2005).
- Bioinformatics in Identifying CT Genes : Database mining and mRNA expression analysis have been instrumental in identifying new CT genes, essential for developing polyvalent cancer vaccines (Scanlan et al., 2002).
Clinical Implications
- Immunotherapy in Epithelial Ovarian Cancer : The expression of NY-ESO-1 and LAGE-1, which are part of CTA1, in epithelial ovarian cancer suggests their potential as targets for antigen-specific immunotherapy (Odunsi et al., 2003).
Potential in Urological Malignancies
- Biomarkers and Therapeutic Targets : CTAs are emerging as novel biomarkers and therapeutic targets for cancer immunotherapy in urological malignancies (Kulkarni et al., 2012).
Further Applications
- Role in Oncogenesis and Immunogenicity : CTAs' role in oncogenesis and their immunogenicity in cancer patients make them major focuses for vaccine-based clinical trials (Ghafouri-Fard & Modarressi, 2009).
Properties
sequence |
YLAMPFATPME |
|---|---|
source |
Homo sapiens (human) |
storage |
Common storage 2-8℃, long time storage -20℃. |
Synonym |
Cancer/testis antigen 1 (91-101); NY-ESO-1 (91-101) |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
